Cas no 2137830-89-6 (3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide)

• Product Name: 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide
• CAS No: 2137830-89-6
• MF: C₅H₉F₂N₃O₃S
• MW: 229.20506644249
• CID: 5299409
• Update Time: 2025-07-15

3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6,2-thiazetidin-2-yl)-2,2-difluoropropanehydrazide
• 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide
• 1,2-Thiazetidine-2-propanoic acid, α,α-difluoro-, hydrazide, 1,1-dioxide

• Inchi： 1S/C5H9F2N3O3S/c6-5(7,4(11)9-8)3-10-1-2-14(10,12)13/h1-3,8H2,(H,9,11)
• InChI Key： FIRCPLKHSYILTA-UHFFFAOYSA-N
• SMILES： S1(CCN1CC(C(NN)=O)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: -1.5
• Topological Polar Surface Area: 101

Additional information on 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide

Research Brief on 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide (CAS: 2137830-89-6)

3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide (CAS: 2137830-89-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazetidine and difluoropropanehydrazide moieties, exhibits promising potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. Recent studies have explored its synthesis, mechanism of action, and potential applications in treating various diseases, making it a subject of intense scientific inquiry.

The synthesis of 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide involves a multi-step process that includes the formation of the thiazetidine ring followed by the introduction of the difluoropropanehydrazide group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. Researchers have noted that the compound's stability and reactivity are influenced by the presence of the dioxothiazetidinyl group, which plays a critical role in its biological activity.

Recent investigations into the biological activity of this compound have revealed its potential as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively target and modulate key proteins, leading to reduced cell proliferation and inflammation. These findings suggest that 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide could serve as a lead compound for the development of new anti-inflammatory and anticancer agents.

In addition to its enzyme inhibitory properties, the compound has also shown promise in drug delivery applications. Its unique chemical structure allows for efficient conjugation with other therapeutic agents, enhancing their bioavailability and targeting specificity. Preliminary studies have explored its use in nanoparticle-based delivery systems, where it has demonstrated improved pharmacokinetic profiles and reduced off-target effects.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and optimize its therapeutic potential. Current studies are focused on evaluating its efficacy and safety in preclinical models, with the aim of advancing it to clinical trials. The ongoing research underscores the importance of 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide as a valuable tool in the development of next-generation pharmaceuticals.

In conclusion, 3-(1,1-Dioxothiazetidin-2-yl)-2,2-difluoropropanehydrazide represents a significant advancement in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, highlighting its potential impact on the pharmaceutical industry.